Cas no 1261759-71-0 (3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid)

• Product Name: 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid
• CAS No: 1261759-71-0
• MF: C₁₃H₄F₆O₂
• MW: 306.160084724426
• CID: 4990330
• Update Time: 2025-05-19

3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid

• Inchi： 1S/C13H4F6O2/c14-5-3-1-2-4(6(5)13(20)21)7-8(15)10(17)12(19)11(18)9(7)16/h1-3H,(H,20,21)
• InChI Key： MVCHFBSBLZEREF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC=C(C=1C(=O)O)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid

Research Brief on 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid (CAS: 1261759-71-0) in Chemical Biology and Pharmaceutical Applications

3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid (CAS: 1261759-71-0) is a fluorinated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This compound, characterized by its hexafluorinated aromatic rings, exhibits enhanced metabolic stability and lipophilicity, making it a promising scaffold for the design of novel bioactive molecules. Recent studies have explored its utility as a building block in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid as a key intermediate in the development of selective kinase inhibitors. The study demonstrated that the fluorinated biphenyl core significantly improved binding affinity to target kinases while reducing off-target effects. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against a panel of kinases, identifying several lead compounds with nanomolar potency. These findings highlight the potential of this scaffold in the design of next-generation kinase inhibitors for cancer therapy.

Another recent application of 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid was reported in the field of positron emission tomography (PET) tracer development. A 2022 study in ACS Chemical Biology described the incorporation of this fluorinated compound into a novel PET tracer for imaging amyloid-beta plaques in Alzheimer's disease. The high fluorine content of the molecule allowed for efficient radiolabeling with fluorine-18, while its lipophilicity ensured adequate blood-brain barrier penetration. Preliminary in vivo studies showed promising results, with high specific binding to amyloid-beta plaques and low background signal.

The synthetic accessibility of 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid has also been a focus of recent research. A 2023 paper in Organic Process Research & Development outlined an improved synthetic route to this compound, featuring a palladium-catalyzed cross-coupling reaction followed by regioselective fluorination. This new method achieved a 65% overall yield and significantly reduced the production of unwanted byproducts compared to previous approaches. The scalability of this process makes it particularly attractive for industrial applications in pharmaceutical manufacturing.

From a safety and toxicological perspective, recent studies have investigated the environmental fate and biological effects of polyfluorinated biphenyls like 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid. While these compounds generally exhibit greater stability than their non-fluorinated counterparts, concerns remain about their potential persistence in the environment. A 2023 Environmental Science & Technology publication reported that this particular compound shows moderate biodegradability under specific conditions, suggesting that it may not accumulate as severely as some other fluorinated aromatic compounds.

In conclusion, 3,2',3',4',5',6'-Hexafluorobiphenyl-2-carboxylic acid (CAS: 1261759-71-0) represents a versatile and valuable building block in modern medicinal chemistry. Its applications span from drug discovery to diagnostic imaging, with recent advances in synthetic methodology making it more accessible for research and development. As the understanding of fluorinated compounds continues to grow, this molecule is likely to play an increasingly important role in the development of novel pharmaceutical agents and biomedical tools.